(Z)-N-(6-acetamido-3-(prop-2-yn-1-yl)benzo[d]thiazol-2(3H)-ylidene)-3-bromobenzamide

• IUPAC Name: N-(6-acetamido-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)-3-bromobenzamide
• InChI: InChI=1S/C19H14BrN3O2S/c1-3-9-23-16-8-7-15(21-12(2)24)11-17(16)26-19(23)22-18(25)13-5-4-6-14(20)10-13/h1,4-8,10-11H,9H2,2H3,(H,21,24)
• InChI Key: VOQOLHYTONAFEP-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC2=C(C=C1)N(C(=NC(=O)C3=CC(=CC=C3)Br)S2)CC#C
• Molecular Formula: C19H14BrN3O2S
• Molecular Weight: 428.3 g/mol

Description

This compound is a benzo[d]thiazole derivative, which is a type of heterocyclic compound. Benzo[d]thiazoles are known for their wide range of biological activities and are used in the development of various pharmaceuticals. The compound also contains an acetamido group and a prop-2-yn-1-yl group, which could contribute to its properties and biological activity.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a benzo[d]thiazole ring, an acetamido group, and a prop-2-yn-1-yl group. The exact structure would need to be confirmed through techniques such as NMR and mass spectrometry.

Chemical Reactions Analysis

The chemical reactivity of this compound would likely be influenced by the functional groups present. For example, the acetamido group could undergo hydrolysis to form an amine and a carboxylic acid. The prop-2-yn-1-yl group could participate in reactions typical of alkynes, such as addition reactions.

Scientific Research Applications

Molecular Imaging

Due to its potential for modification and tagging, this compound could be used in molecular imaging. By attaching fluorescent groups or radiolabels, it can be used to visualize biological processes in real-time, aiding in diagnostics and research.

Each of these applications leverages the unique chemical structure of the compound, demonstrating its versatility in scientific research. .

Mechanism of Action

The mechanism of action would depend on the biological target of this compound. Benzo[d]thiazoles are known to have antimicrobial, antiviral, and anticancer activities, among others. The exact mechanism of action would need to be determined through biological testing.

Future Directions

Future research on this compound could involve further exploration of its biological activity, optimization of its synthesis, and investigation of its mechanism of action. Given the known activities of benzo[d]thiazoles, this compound could have potential applications in pharmaceutical development.